1-cyclohexyl-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)urea

• IUPAC Name: 1-cyclohexyl-3-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]urea
• InChI: InChI=1S/C17H24N6O2/c1-10-9-14(20-17(25)19-13-7-5-4-6-8-13)23(22-10)16-18-12(3)11(2)15(24)21-16/h9,13H,4-8H2,1-3H3,(H,18,21,24)(H2,19,20,25)
• InChI Key: RYNCHNNIGJCNKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)NC2CCCCC2)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

1-cyclohexyl-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)urea is a useful research compound. Its molecular formula is C17H24N6O2 and its molecular weight is 344.419. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anticancer Applications : A study by El-Sawy et al. (2013) discusses the synthesis of N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, resulting in compounds with significant antimicrobial activity against Salmonella typhimurium and notable in vitro cytotoxicity against human liver carcinoma (HEPG2), breast cancer (MCF7), and colon cancer (HCT-116) cell lines. This research underscores the potential of structurally similar compounds for medical applications (El-Sawy, Mandour, El-Hallouty, Shaker, & Abo‐Salem, 2013).

• Antibacterial Evaluation : Azab, Youssef, and El-Bordany (2013) aimed at synthesizing new heterocyclic compounds with a sulfonamido moiety for use as antibacterial agents. Their work highlights the potential of these compounds in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Chemical Synthesis and Characterization

• Crystal Structure Analysis : The crystal structure of a sulfonylurea herbicide closely related to the queried compound was analyzed by Jeon et al. (2015), providing insights into the molecular interactions and architecture of such compounds, which can be vital for designing more effective molecules (Jeon, Kim, Kwon, & Kim, 2015).

• Eco-Friendly Synthesis : Brahmachari and Banerjee (2014) developed a method for the synthesis of functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles using urea as a novel organo-catalyst. This eco-friendly approach demonstrates the versatility of urea in facilitating chemical reactions (Brahmachari & Banerjee, 2014).